Cas no 1448134-71-1 (3-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}-2H-chromen-2-one)

• Product Name: 3-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}-2H-chromen-2-one
• CAS No: 1448134-71-1
• MF: C₁₆H₁₁N₃O₃
• MW: 293.276843309402
• CID: 6360338
• PubChem ID: 71805805
• Update Time: 2025-06-11

3-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}-2H-chromen-2-one
• 3-(5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carbonyl)chromen-2-one
• AKOS024558295
• 3-(6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-6-carbonyl)-2H-chromen-2-one
• 1448134-71-1
• 3-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}-2H-chromen-2-one
• F6435-1919

• Inchi： 1S/C16H11N3O3/c20-15(19-7-11-6-17-9-18-13(11)8-19)12-5-10-3-1-2-4-14(10)22-16(12)21/h1-6,9H,7-8H2
• InChI Key： BYTPVMFVPBJRDO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(N1CC2C=NC=NC=2C1)=O

Computed Properties

• Exact Mass: 293.08004122g/mol
• Monoisotopic Mass: 293.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.4Ų

Additional information on 3-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}-2H-chromen-2-one

Comprehensive Overview of 3-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}-2H-chromen-2-one (CAS No. 1448134-71-1)

The compound 3-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}-2H-chromen-2-one (CAS No. 1448134-71-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its hybrid structure, combining a pyrrolopyrimidine core with a coumarin derivative, offers intriguing pharmacological potential. Researchers are particularly interested in its role as a scaffold for designing novel kinase inhibitors, given the prevalence of pyrrolopyrimidine-based compounds in targeted cancer therapies. The chromen-2-one moiety further enhances its bioactivity, making it a promising candidate for modulating enzymatic pathways.

In recent years, the demand for heterocyclic compounds like 3-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}-2H-chromen-2-one has surged due to their versatility in drug development. A common query among scientists is: "What are the synthetic routes for pyrrolopyrimidine-coumarin hybrids?" This reflects the growing interest in efficient synthesis methodologies for such complex structures. The compound's CAS No. 1448134-71-1 is frequently searched in academic databases, underscoring its relevance in preclinical research.

Another hot topic tied to this molecule is its potential application in neurodegenerative disease research. The coumarin fragment is known for its neuroprotective properties, while the pyrrolopyrimidine unit may interact with key proteins implicated in conditions like Alzheimer's disease. This dual functionality positions 3-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}-2H-chromen-2-one as a subject of cutting-edge studies aiming to address unmet medical needs.

From a chemical perspective, the compound's stability and solubility profile are critical for its practical utility. Researchers often investigate "How does the carbonyl bridge influence the pharmacokinetics of pyrrolopyrimidine derivatives?" Such questions highlight the importance of structure-activity relationship (SAR) studies in optimizing this class of molecules. Analytical techniques like HPLC and NMR are routinely employed to characterize CAS No. 1448134-71-1, ensuring reproducibility in experimental settings.

Beyond therapeutics, 3-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}-2H-chromen-2-one has also piqued interest in material science. Its fluorescent properties, attributed to the chromen-2-one component, make it a candidate for developing organic light-emitting diodes (OLEDs) or biosensors. This interdisciplinary appeal aligns with the broader trend of repurposing pharmacologically active compounds for technological innovations.

In summary, 3-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}-2H-chromen-2-one (CAS No. 1448134-71-1) represents a compelling case study in the convergence of medicinal chemistry and materials science. Its multifaceted applications—from kinase inhibition to fluorescence-based diagnostics—underscore the value of hybrid heterocycles in modern scientific endeavors. As research progresses, this compound is poised to remain a focal point for both academic and industrial investigations.